N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonamide

• IUPAC Name: N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-3-methyl-2-oxo-1,3-benzoxazole-5-sulfonamide
• InChI: InChI=1S/C19H18N2O6S/c1-19(23,17-9-12-5-3-4-6-15(12)26-17)11-20-28(24,25)13-7-8-16-14(10-13)21(2)18(22)27-16/h3-10,20,23H,11H2,1-2H3
• InChI Key: HNWCAYLSHAXQES-UHFFFAOYSA-N
• Canonical SMILES: CC(CNS(=O)(=O)C1=CC2=C(C=C1)OC(=O)N2C)(C3=CC4=CC=CC=C4O3)O
• Molecular Formula: C19H18N2O6S
• Molecular Weight: 402.4 g/mol
• CAS No.: 1904173-41-6

Description

Benzofuran compounds are ubiquitous in nature and have been shown to have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities. They are widely distributed in higher plants such as Asteraceae, Rutaceae, Liliaceae, and Cyperaceae.

Synthesis Analysis

Benzofuran derivatives can be synthesized through various methods. For example, a complex benzofuran derivative can be constructed by a unique free radical cyclization cascade. Another method involves constructing a benzofuran ring through proton quantum tunneling.

Molecular Structure Analysis

The benzofuran ring is a basic structural unit of various biologically active natural medicines and synthetic chemical raw materials. It is a heterocyclic compound that is present in many drugs due to its versatility and unique physicochemical properties.

Chemical Reactions Analysis

Benzofuran derivatives can undergo various chemical reactions. For instance, a series of benzofuran-2-yl-(4,5-dihydro-3,5-substituted diphenylpyrazol-1-yl)methanone compounds have been obtained by microwave-assisted synthesis (MWI).

Scientific Research Applications

Organic Synthesis and Chemical Properties

Sulfonamides, including those with complex benzofuran and benzoxazole rings, are integral to organic synthesis, offering pathways to synthesize novel cyclic sulfonamides and other heterocyclic compounds. For example, the synthesis of cyclic sulfonamides through intramolecular Diels-Alder reactions showcases the versatility of sulfonamide derivatives in creating novel compounds with potential therapeutic applications (Greig et al., 2001). Additionally, the study on ipso-hydroxylation and subsequent fragmentation of sulfonamide antibiotics reveals a microbial strategy to eliminate these compounds, suggesting environmental and metabolic relevance (Ricken et al., 2013).

Biological Activity and Potential Therapeutic Uses

Sulfonamide derivatives have been extensively studied for their biological activities, leading to potential therapeutic uses. For instance, the synthesis of benzofuran derivatives and their evaluation for antimicrobial activity underscore the role of sulfonamides in developing new antimicrobials (Kumar & Karvekar, 2010). Moreover, sulfonamides containing 5-chloro-2-hydroxybenzaldehyde and 5-chloro-2-hydroxybenzoic acid scaffolds have shown notable antimicrobial activity, further highlighting their potential in addressing microbial resistance (Krátký et al., 2012).

Mechanism of Action

Target of Action

Benzofuran compounds, which are a significant part of the structure of this compound, have been shown to have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities . They have been utilized as anticancer agents and have shown significant cell growth inhibitory effects in different types of cancer cells .

Mode of Action

Benzofuran derivatives have been reported to exhibit various biological activities, including anti-tumor effects . These effects are likely due to the interaction of the compound with its targets, leading to changes in cellular processes that inhibit cell growth .

Biochemical Pathways

Benzofuran derivatives have been reported to have anti-tumor, antibacterial, anti-oxidative, and anti-viral activities . These activities suggest that the compound may affect multiple biochemical pathways, leading to a wide range of downstream effects.

Result of Action

The compound has been reported to have significant cell growth inhibitory effects in different types of cancer cells . This suggests that the molecular and cellular effects of the compound’s action may include the inhibition of cell growth and proliferation, which could potentially lead to the death of cancer cells.

Future Directions

Benzofuran compounds have attracted the attention of chemical and pharmaceutical researchers worldwide due to their biological activities and potential applications in many aspects. They are considered potential natural drug lead compounds. Future research will likely continue to explore the various aspects of benzofuran derivatives, including their sources, biological activities, drug prospects, and chemical synthesis.